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Compound of Interest

Compound Name: Mca-VDQVDGW-Lys(Dnp)-NH2

Cat. No.: B12403031 Get Quote

Essential Safety and Handling Guide for Mca-
VDQVDGW-Lys(Dnp)-NH2
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, operation, and disposal of the fluorogenic caspase-7 substrate, Mca-
VDQVDGW-Lys(Dnp)-NH2. This document provides immediate, essential safety protocols and

logistical plans to ensure the safe and effective use of this compound in a laboratory setting.

Key Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of Mca-VDQVDGW-
Lys(Dnp)-NH2 is fundamental to its safe handling. The compound is a lyophilized powder,

soluble in water.[1] Key characteristics are summarized below:
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Property Value

Synonyms
Caspase-7 Fluorogenic Substrate I, Mca-

VDQVDGW-K(Dnp)-NH2

Formulation Lyophilized powder

Molecular Formula C60H74N14O21 • XC2H4O2

Formula Weight 1327.3 g/mol

Purity ≥95%

Solubility Water: 1 mg/ml

Stability ≥ 4 years at -20°C

Appearance White to yellow film or powder

Storage Temperature -20°C

Personal Protective Equipment (PPE)
While the Safety Data Sheet (SDS) for Mca-VDQVDGW-Lys(Dnp)-NH2 indicates that the

substance is not classified as hazardous, adherence to standard laboratory safety protocols is

crucial.[2] The following PPE is recommended to minimize exposure and ensure a safe working

environment.
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PPE Category Recommended Equipment

Hand Protection
Disposable nitrile gloves. For extended

handling, consider double-gloving.

Eye Protection

Safety glasses with side shields. A face shield is

recommended when handling larger quantities

or if there is a risk of splashing.

Body Protection A standard laboratory coat.

Respiratory Protection

Not generally required for small quantities

handled in a well-ventilated area. If weighing out

larger quantities of the powder, a dust mask or

respirator may be considered to avoid

inhalation.

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling Mca-VDQVDGW-Lys(Dnp)-NH2 from receipt to

experimental use is critical for safety and experimental integrity.

1. Receiving and Inspection:

Upon receipt, verify that the container is intact and the seal is not broken.

Confirm that the product name and specifications on the label match the order.

Note the storage requirements (-20°C) and transfer the compound to a suitable freezer

immediately.

2. Preparation for Use:

Before opening, allow the vial to equilibrate to room temperature to prevent condensation,

which could affect the stability of the lyophilized powder.

Work in a designated clean area, such as a laboratory bench or a chemical fume hood,

especially when handling the powder.
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Don the appropriate PPE as outlined in the table above.

3. Reconstitution:

Carefully open the vial, avoiding inhalation of any airborne powder.

Add the desired volume of solvent (e.g., water) to the vial using a calibrated pipette to

achieve the desired stock solution concentration.

Gently vortex or pipette up and down to ensure the powder is fully dissolved. Avoid vigorous

shaking to prevent denaturation of the peptide.

4. Experimental Use:

Handle the reconstituted solution with care to avoid spills and splashes.

Keep the stock solution on ice when not in immediate use to maintain its stability.

For long-term storage of the stock solution, it is recommended to aliquot it into smaller,

single-use volumes to avoid repeated freeze-thaw cycles.

Disposal Plan
Proper disposal of Mca-VDQVDGW-Lys(Dnp)-NH2 and associated materials is essential to

prevent environmental contamination and ensure laboratory safety.

1. Unused Compound:

Unwanted or expired solid compound should be disposed of in accordance with local, state,

and federal regulations for chemical waste. Do not dispose of it in the regular trash.

2. Solutions:

Aqueous solutions containing this compound should be collected in a designated hazardous

waste container. Do not pour solutions down the drain unless permitted by institutional and

local regulations.

3. Contaminated Materials:
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All materials that have come into direct contact with the compound, such as pipette tips,

microcentrifuge tubes, and gloves, should be collected in a designated hazardous waste

container.

4. Decontamination:

Clean any spills immediately with an appropriate absorbent material.

Decontaminate the work area with a suitable cleaning agent after handling is complete.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of Mca-VDQVDGW-
Lys(Dnp)-NH2.

Preparation Handling Disposal
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Caption: Workflow for safe handling of Mca-VDQVDGW-Lys(Dnp)-NH2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12403031#personal-protective-equipment-for-
handling-mca-vdqvdgw-lys-dnp-nh2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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